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Compound of Interest

Compound Name: L-Norvaline-d5

Cat. No.: B12309094 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

the handling of L-Norvaline-d5, a deuterated form of the amino acid L-Norvaline used in

research. While L-Norvaline is not classified as a hazardous chemical under the 2012 OSHA

Hazard Communication Standard, adherence to standard laboratory safety protocols is crucial

to minimize any potential risks.[1][2]

Personal Protective Equipment (PPE)
When handling L-Norvaline-d5, which is typically a white, odorless powder, the following

personal protective equipment should be utilized to prevent skin and eye contact and inhalation

of dust particles.[1][2]
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be worn to shield eyes

from any potential splashes or

airborne particles.[3][4][5][6]

Hand Protection Disposable Nitrile Gloves

Should be worn to prevent skin

contact. If contact with the

chemical occurs, gloves should

be removed immediately, and

hands washed.[3][4]

Body Protection Laboratory Coat

A standard lab coat is essential

to protect clothing and skin

from potential spills.[3][4][5]

Respiratory Protection Dust Mask or Respirator

Recommended when handling

larger quantities or when there

is a risk of generating dust.

Follow OSHA respirator

regulations (29 CFR 1910.134)

if a respirator is used.[1][2]

Foot Protection Closed-toe Shoes
Required to protect feet from

spills or dropped items.[3][5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling L-Norvaline-d5 from receipt to disposal ensures a safe and

efficient workflow.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a dry, cool, and well-ventilated area.[7]

Keep the container tightly closed to prevent contamination and absorption of moisture.
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2. Preparation and Weighing:

Work in a well-ventilated area, preferably within a chemical fume hood or on a bench with

localized exhaust ventilation, especially when handling the powder.

Before weighing, ensure the balance is clean and calibrated.

Use a clean spatula and weighing paper or a suitable container to measure the desired

amount of L-Norvaline-d5.

Avoid creating dust. If dust is generated, use appropriate respiratory protection.

3. Experimental Use:

When dissolving or mixing, add the solid to the liquid slowly to avoid splashing.

Handle all solutions containing L-Norvaline-d5 with the same care as the solid powder,

using the recommended PPE.

Clearly label all containers with the chemical name, concentration, and date.

4. Spill and Emergency Procedures:

Minor Spills: For small spills of the solid, carefully sweep up the material and place it into a

suitable, labeled container for disposal.[1][2] Avoid generating dust. Clean the spill area with

soap and water.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][2][7]

Remove contaminated clothing.

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least

15 minutes.[1][2][7] Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1][2][7]

Ingestion: Clean the mouth with water and seek medical attention.[1][2][7]
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Proper disposal of L-Norvaline-d5 and its containers is essential to prevent environmental

contamination.

Chemical Waste: Unused L-Norvaline-d5 and any solutions containing it should be collected

in a designated, labeled hazardous waste container.

Disposal Method: The waste should be disposed of through a licensed chemical waste

disposal company. Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[7] Do not let this chemical enter the environment.[1][2]

Empty Containers: Empty containers should be rinsed thoroughly with a suitable solvent, and

the rinsate collected as chemical waste. Once clean, the containers can be disposed of

according to institutional guidelines. Do not re-use empty containers.[7]
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Caption: Workflow for the safe handling of L-Norvaline-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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